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Compound of Interest

Compound Name: 5,5-Dimethyltridec-2-ene
CAS No.: 824391-97-1
Cat. No.: B14209900
Get Quote
. J

Executive Summary

Immediate Action Required: 5,5-Dimethyltridec-2-ene (C1sHso) is a branched alkene that must

be managed as Non-Halogenated Organic Waste.

Unlike simple alkanes, the double bond at the C2 position presents specific reactivity concerns
(oxidation susceptibility) that dictate strict segregation from oxidizing agents. Disposal via
municipal drainage is strictly prohibited due to high aquatic toxicity potential common in long-
chain branched olefins.

Core Directive: Segregate into the "Non-Halogenated Organic" stream. Final disposal method
is high-temperature incineration.

Chemical Profile & Hazard Identification

To handle a chemical safely, one must understand its molecular behavior. 5,5-Dimethyltridec-
2-ene is a mid-chain, branched hydrocarbon. Its safety profile is governed by its lipophilicity
and unsaturation.
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Parameter Data / Classification Operational Implication

High carbon content; high
Molecular Formula CisHso N o ]
calorific value for incineration.

While likely not "Flammable"

(FP < 60°C) by strict RCRA
Flash Point (Est.) > 100°C (Combustible) definition, treat as Ignitable to

ensure safety margins during

bulk storage.

High Risk: Susceptible to
o exothermic reaction with strong
Reactivity Alkene (C=C double bond) o o )
oxidizers (e.qg., Nitric Acid,

Peroxides).

Zero Discharge Policy: Do not

Likely H411 (Toxic to aquatic pour down sink. Lipophilic

Aquatic Toxicity )
life) nature causes
bioaccumulation.
Will form a surface film if
- o spilled on wet surfaces,
Solubility Immiscible in water

increasing slip hazards and

vapor release.

Pre-Disposal Protocol: The "Self-Validating" System

A self-validating system ensures that errors are caught before the waste leaves the bench.
Follow this three-step verification before moving waste to the central accumulation area.

Step 1: Phase Verification (The "Miscibility Check")

¢ Protocol: Confirm the waste stream is organic.

e Mechanism: 5,5-Dimethyltridec-2-ene is hydrophobic. If added to an aqueous waste
container, it will phase separate, creating a layer that can interfere with waste testing or
create "hot spots” if reactive agents are present in the aqueous phase.
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» Action: Dispose only in containers marked "Organic Solvents (Non-Halogenated)."

Step 2: Oxidizer Exclusion (The "Reactivity Check")
e Protocol: Review the waste container log for recent additions of oxidizing acids or peroxides.
o Causality: Alkenes react with oxidizing agents to form unstable epoxides or cleave the

double bond, releasing heat. In a closed waste drum, this exotherm can lead to pressure
buildup or auto-ignition.

o Action: Never mix with waste streams containing Concentrated H2SO4, HNOs, or Hydrogen
Peroxide.

Step 3: Container Selection

o Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

» Venting: Standard caps are acceptable unless the waste contains traces of volatile solvents
(e.g., ether/DCM) used during synthesis, in which case a vented cap is required to prevent
vapor pressure accumulation.

Disposal Workflow

The following decision tree illustrates the logical flow for disposing of 5,5-Dimethyltridec-2-
ene, ensuring compliance with RCRA regulations and preventing incompatible mixtures.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b14209900/docs?utm_src=pdf-body#5-5-dimethyltridec-2-ene-proper-disposal-handling-procedures
https://www.benchchem.com/product/b14209900/docs?utm_src=pdf-body#5-5-dimethyltridec-2-ene-proper-disposal-handling-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14209900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
5,5-Dimethyltridec-2-ene
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Figure 1: Operational decision tree for segregating alkene waste streams. Note that while the
pure alkene is non-halogenated, the presence of co-solvents dictates the final waste stream.

Spill Management & Emergency Procedures
In the event of a spill, the primary risks are slip hazards and environmental contamination.

 |solate: Evacuate the immediate area. Remove ignition sources (Bunsen burners, hot
plates).

o Contain: Do not let the spill enter floor drains. Use polypropylene absorbent pads or
vermiculite.

o Why? Clay-based absorbents can sometimes catalyze reactions with reactive alkenes;
synthetic pads are inert.

o Clean: Wipe surfaces with a soap/water solution to emulsify the remaining oily residue.

» Disposal: Place used absorbents into a solid hazardous waste bag/pail. Label as "Debris
contaminated with Organic Solvents."

Regulatory Framework (RCRA)

For US-based laboratories, compliance with the Resource Conservation and Recovery Act
(RCRA) is mandatory.

o Waste Code:
o If mixed with flammable solvents (Acetone, Methanol): D001 (Ignitable).

o If pure: It may not strictly meet D001 (Flash point > 60°C), but best practice is to manage it
as D001 to ensure incineration.

o F-List: It is not an F-listed solvent (unless mixed with spent F-listed solvents like Xylene or
Toluene).

o Destruction Method: The preferred method is Fuel Blending or Incineration. The high heat of
combustion of the C15 chain makes it an excellent candidate for energy recovery
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incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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